![molecular formula C12H13F2N B2980151 [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine CAS No. 2287272-35-7](/img/structure/B2980151.png)
[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known as DF-MPJC, is a novel and potent selective serotonin 2C receptor agonist. It has been found to have potential therapeutic effects in the treatment of depression, anxiety, and obesity.
Mechanism of Action
[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine acts as a selective serotonin 2C receptor agonist, which means it binds to and activates the serotonin 2C receptor in the brain. Activation of the serotonin 2C receptor has been found to reduce food intake and body weight, as well as improve mood and reduce anxiety.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. In animal studies, this compound has been found to reduce food intake and body weight, increase energy expenditure, and improve glucose metabolism. In addition, this compound has been found to have anxiolytic and antidepressant effects, which may be due to its ability to modulate the serotonin system in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in lab experiments is its selectivity for the serotonin 2C receptor, which allows for more precise targeting of this receptor. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. One area of research could focus on the development of more efficient synthesis methods for this compound. Another area of research could focus on the potential use of this compound in the treatment of other disorders, such as schizophrenia and addiction. Additionally, further studies could be conducted to investigate the long-term effects of this compound on the brain and body.
Synthesis Methods
[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine can be synthesized through a series of chemical reactions. The synthesis method involves the use of bicyclo[1.1.1]pentane, which is reacted with 2,6-difluorobenzaldehyde to form the intermediate product. The intermediate product is then treated with hydroxylamine to yield the final product, this compound.
Scientific Research Applications
[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been extensively studied for its potential therapeutic effects in the treatment of depression, anxiety, and obesity. In animal studies, this compound has been found to reduce food intake and body weight, suggesting its potential use as an anti-obesity agent. In addition, this compound has been found to have anxiolytic and antidepressant effects, making it a promising candidate for the treatment of anxiety and depression.
properties
IUPAC Name |
[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2N/c13-8-2-1-3-9(14)10(8)12-4-11(5-12,6-12)7-15/h1-3H,4-7,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXCKAHVNCMIVKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)C3=C(C=CC=C3F)F)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.